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Compound of Interest

Compound Name: N-benzylhydroxylamine

CAS No.: 622-30-0

Cat. No.: B1273276

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylhydroxylamine hydrochloride (CAS No: 29601-98-7) is a versatile organic compound

that serves as a crucial intermediate in a wide array of synthetic applications, particularly in the

fields of pharmaceuticals and agrochemicals.[1] Its utility stems from its unique chemical

structure, which incorporates a hydroxylamine moiety attached to a benzyl group. This

configuration allows it to act as a potent nucleophile and a reducing agent, facilitating the

synthesis of complex nitrogen-containing molecules such as oximes and nitrones.[1][2] These,

in turn, are pivotal precursors for constructing isoxazoline frameworks through 1,3-dipolar

cycloaddition reactions.[3] This technical guide provides an in-depth overview of the

physicochemical properties of N-benzylhydroxylamine hydrochloride, complete with

experimental protocols and graphical representations of key workflows, to support its effective

use in research and development.
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A thorough understanding of the physicochemical properties of N-benzylhydroxylamine
hydrochloride is essential for its handling, storage, and application in chemical syntheses.

These properties are summarized in the tables below.

General and Physical Properties
Property Value Source(s)

Chemical Name
N-Benzylhydroxylamine

hydrochloride
[4]

CAS Number 29601-98-7 [4]

Molecular Formula C₇H₁₀ClNO [4]

Molecular Weight 159.61 g/mol [4]

Appearance
White to light yellow crystalline

powder
[5]

Melting Point 108-110 °C [5]

100-115 °C

Boiling Point
253.9 °C at 760 mmHg (of free

base)

Solubility Profile
Solvent Solubility Source(s)

Water Highly soluble [6]

Methanol Slightly soluble [5]

Ethanol Soluble [6]

Dimethyl Sulfoxide (DMSO) Slightly soluble [5]

Ethyl Acetate Slightly soluble (heated) [5]

Stability and Reactivity
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Property Description Source(s)

Stability

Relatively stable under normal

storage conditions. It is,

however, hygroscopic and

sensitive to light and heat,

which can cause

decomposition. Should be

stored in a cool, dry, and dark

place under an inert

atmosphere.

[6]

Reactivity

The hydroxylamine group

imparts reducing properties to

the molecule, allowing it to

participate in redox reactions.

In aqueous solutions, the

hydrochloride salt is acidic.

[6]

Hygroscopicity Hygroscopic. [4]

A specific pKa value for N-benzylhydroxylamine hydrochloride is not readily available in the

cited literature. However, its hydrochloride salt form indicates that it is acidic in aqueous

solution.[6]

Experimental Protocols
The following sections detail standardized experimental methodologies for determining key

physicochemical properties of N-benzylhydroxylamine hydrochloride.

Melting Point Determination
The melting point of N-benzylhydroxylamine hydrochloride can be determined using the

capillary method with a melting point apparatus.[1][7][8]

Apparatus:

Melting point apparatus
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Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:

A small amount of the crystalline N-benzylhydroxylamine hydrochloride is finely powdered

using a mortar and pestle.

The open end of a capillary tube is pressed into the powder to pack a small amount (2-3 mm

in height) of the sample into the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the completion of melting. The range between these two temperatures is the melting point

range.[9][10]
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Grind sample to a fine powder

Pack sample into a capillary tube

Place capillary in melting point apparatus

Heat slowly and observe

Record temperature at first liquid drop

Record temperature at complete liquefaction

Report melting point range

Click to download full resolution via product page

Figure 1: Workflow for Melting Point Determination.

Solubility Determination
A qualitative assessment of solubility in various solvents can be performed through direct

observation.[11][12]

Apparatus:
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Test tubes

Spatula or weighing balance

Vortex mixer or stirring rod

Graduated cylinders or pipettes

Procedure:

A small, pre-weighed amount of N-benzylhydroxylamine hydrochloride (e.g., 10 mg) is

placed into a test tube.

A specific volume of the solvent to be tested (e.g., 1 mL) is added to the test tube.

The mixture is agitated vigorously using a vortex mixer or by stirring for a set period (e.g., 1-

2 minutes) at a controlled temperature.

The mixture is visually inspected to determine if the solid has completely dissolved.

Solubility is categorized based on the amount of solute that dissolves in a given volume of

solvent (e.g., soluble, slightly soluble, insoluble).
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Weigh a small amount of sample

Add a specific volume of solvent

Agitate the mixture

Visually inspect for dissolution

Categorize solubility
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Figure 2: Workflow for Qualitative Solubility Assessment.

Synthesis and Purification Workflow
N-benzylhydroxylamine hydrochloride is typically synthesized through a multi-step process,

followed by purification to achieve the desired level of purity for its applications. A common

synthetic route involves the reaction of benzyl chloride with hydroxylamine hydrochloride.[3]

The general workflow for synthesis and purification is outlined below:
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Synthesis
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Recrystallization from a suitable solvent
(e.g., Ethyl Acetate)
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Figure 3: General Workflow for Synthesis and Purification.
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Conclusion
N-benzylhydroxylamine hydrochloride is a valuable reagent with well-defined

physicochemical properties that make it suitable for a range of applications in organic

synthesis. Its handling and use require an understanding of its stability, particularly its

hygroscopic nature and sensitivity to heat and light. The provided experimental protocols offer

a foundation for the consistent and accurate determination of its key properties. This guide

serves as a comprehensive resource for researchers and professionals in drug development,

enabling the effective and safe utilization of N-benzylhydroxylamine hydrochloride in their

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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